Cas no 1549990-93-3 (tert-butyl 1-(aminomethyl)cycloheptane-1-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)cycloheptane-1-carboxylate
• CAS No: 1549990-93-3
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6055436
• PubChem ID: 115444613
• Update Time: 2025-07-20

tert-butyl 1-(aminomethyl)cycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)cycloheptane-1-carboxylate
• EN300-1083522
• 1549990-93-3

• Inchi： 1S/C13H25NO2/c1-12(2,3)16-11(15)13(10-14)8-6-4-5-7-9-13/h4-10,14H2,1-3H3
• InChI Key： DXIWDKNXYYEAJI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCCCCC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 1-(aminomethyl)cycloheptane-1-carboxylate

Recent Advances in the Application of tert-Butyl 1-(Aminomethyl)cycloheptane-1-carboxylate (CAS: 1549990-93-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 1-(aminomethyl)cycloheptane-1-carboxylate (CAS: 1549990-93-3) has recently emerged as a versatile building block in medicinal chemistry and drug discovery. This bicyclic structure with both amino and carboxylate functional groups offers unique opportunities for the synthesis of complex molecules with potential biological activities. Recent studies have highlighted its utility in the development of novel protease inhibitors, GPCR modulators, and CNS-active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1549990-93-3 as a key intermediate in the synthesis of novel gamma-secretase modulators for Alzheimer's disease treatment. The cycloheptane ring system provided optimal conformational constraints that enhanced binding affinity while maintaining metabolic stability. The tert-butyl ester group proved particularly valuable for protecting the carboxylate functionality during multi-step synthetic sequences.

Recent patent applications (WO2023056121, US20230151021) have demonstrated the compound's application in creating macrocyclic peptide mimetics. The aminomethyl group serves as an ideal point for ring-closing metathesis or lactam formation, while the steric bulk of the tert-butyl group helps control the three-dimensional orientation of the resulting macrocycles. These developments suggest expanding applications in targeted protein degradation strategies.

Structural activity relationship (SAR) studies using 1549990-93-3 derivatives have revealed interesting trends in membrane permeability. The seven-membered ring appears to offer an optimal balance between lipophilicity and aqueous solubility, making it particularly valuable for CNS drug candidates. Recent computational modeling work has further elucidated the compound's preferred conformations in biological environments.

In process chemistry, several research groups have reported improved synthetic routes to 1549990-93-3 that enhance yield and purity. A 2024 Organic Process Research & Development paper described a continuous flow process that reduces byproduct formation while maintaining the stereochemical integrity of the product. These advances are critical for scaling up production to meet growing demand in preclinical development.

The compound's unique structural features continue to inspire new applications in chemical biology. Recent work has explored its use as a scaffold for developing fluorescent probes targeting lysosomal enzymes, taking advantage of the aminomethyl group for conjugation chemistry. Other studies have investigated its potential as a chiral auxiliary in asymmetric synthesis.

As research progresses, safety and toxicology data for 1549990-93-3 and its derivatives are becoming more comprehensive. Recent in vitro and in vivo studies suggest favorable ADME profiles for many derivatives, though structure-specific variations require careful evaluation. These findings support the compound's growing importance in lead optimization phases of drug discovery programs.